Cas no 886910-61-8 (3,4,5-triethoxy-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide)

• Product Name: 3,4,5-triethoxy-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide
• CAS No: 886910-61-8
• MF: C₂₂H₂₅N₃O₅S
• MW: 443.516004323959
• CID: 5477005
• Update Time: 2025-06-13

3,4,5-triethoxy-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-triethoxy-N-[5-(2-methylsulfanylphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• Benzamide, 3,4,5-triethoxy-N-[5-[2-(methylthio)phenyl]-1,3,4-oxadiazol-2-yl]-
• 3,4,5-triethoxy-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide

• Inchi： 1S/C22H25N3O5S/c1-5-27-16-12-14(13-17(28-6-2)19(16)29-7-3)20(26)23-22-25-24-21(30-22)15-10-8-9-11-18(15)31-4/h8-13H,5-7H2,1-4H3,(H,23,25,26)
• InChI Key： RBWYJXKQKWTEGX-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC=C2SC)O1)(=O)C1=CC(OCC)=C(OCC)C(OCC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3,4,5-triethoxy-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide

Recent Advances in the Study of 3,4,5-Triethoxy-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide (CAS: 886910-61-8)

The compound 3,4,5-triethoxy-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide (CAS: 886910-61-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique oxadiazole and benzamide moieties, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and structural optimization of 3,4,5-triethoxy-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide to enhance its pharmacological properties. Researchers have employed advanced computational modeling techniques, such as molecular docking and density functional theory (DFT) calculations, to predict the compound's binding affinity to various biological targets. These studies suggest that the compound exhibits promising interactions with enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development.

In vitro and in vivo experiments have further validated the compound's biological activity. For instance, a recent study demonstrated that 3,4,5-triethoxy-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide effectively inhibits the production of pro-inflammatory cytokines in macrophage cells, with an IC50 value in the low micromolar range. Additionally, the compound showed negligible cytotoxicity at therapeutic concentrations, highlighting its potential safety profile. These findings underscore the compound's potential as a lead molecule for further drug development.

Another area of interest is the compound's potential application in oncology. Preliminary studies have indicated that 3,4,5-triethoxy-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide may exhibit antiproliferative effects against certain cancer cell lines, particularly those associated with solid tumors. Mechanistic studies suggest that the compound induces apoptosis via the mitochondrial pathway, a finding that could pave the way for novel cancer therapeutics. However, further research is needed to fully elucidate its mode of action and optimize its efficacy.

Despite these promising findings, challenges remain in the development of 3,4,5-triethoxy-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide as a therapeutic agent. Issues such as solubility, bioavailability, and metabolic stability need to be addressed through structural modifications and formulation strategies. Recent efforts have explored the use of prodrug approaches and nanoparticle-based delivery systems to overcome these limitations, with encouraging preliminary results.

In conclusion, 3,4,5-triethoxy-N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}benzamide (CAS: 886910-61-8) represents a promising scaffold for the development of novel therapeutic agents, particularly in the areas of inflammation and oncology. Ongoing research efforts aim to further optimize its pharmacological properties and explore its potential in other therapeutic areas. The compound's unique structural features and demonstrated biological activity make it a valuable subject of study in the field of chemical biology and medicinal chemistry.